![molecular formula C12H9NO3 B6274484 3-carbamoylnaphthalene-1-carboxylic acid CAS No. 2055888-98-5](/img/no-structure.png)
3-carbamoylnaphthalene-1-carboxylic acid
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Overview
Description
3-Carbamoylnaphthalene-1-carboxylic acid (3-CNPA) is an organic compound that is widely used in a variety of scientific research applications. It is also known as 3-carbamoyl-1-naphthoic acid and is a derivative of naphthalene. 3-CNPA has been used in a variety of fields, including organic chemistry, biochemistry, and pharmaceutical sciences. It is an important intermediate in the synthesis of a range of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. 3-CNPA is also used in the synthesis of various fluorescent dyes, as well as in the development of new organic materials.
Scientific Research Applications
3-CNPA is used in a wide range of scientific research applications. It is often used as a reagent in organic synthesis, as it can be used to synthesize a wide range of compounds. It has also been used in the development of fluorescent dyes, as well as in the synthesis of pharmaceuticals, agrochemicals, and other organic materials. Additionally, 3-CNPA has been used in the study of biochemical and physiological processes, as it can be used to study the structure and function of enzymes and other proteins.
Mechanism of Action
The mechanism of action of 3-CNPA is not fully understood. However, it is believed to interact with proteins and other molecules in a variety of ways. It is thought to interact with proteins through hydrogen bonding, as well as through electrostatic interactions. Additionally, 3-CNPA may interact with proteins and other molecules through covalent bonding, which involves the formation of a covalent bond between the molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CNPA are not fully understood. However, it is thought to interact with proteins and other molecules in a variety of ways, and may have an effect on the structure and function of enzymes and other proteins. Additionally, 3-CNPA may have an effect on the regulation of gene expression, as it is thought to interact with DNA and RNA molecules.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-CNPA in lab experiments is its versatility. It can be used in a variety of applications, including organic synthesis, fluorescent dye synthesis, and the study of biochemical and physiological processes. Additionally, 3-CNPA is relatively easy to obtain and is relatively inexpensive. However, it is important to note that 3-CNPA is a highly reactive compound, and must be handled with care to avoid any potential hazards.
Future Directions
The potential future directions for 3-CNPA research include its use in the development of new pharmaceuticals, agrochemicals, and other organic materials. Additionally, 3-CNPA could be used to study the structure and function of enzymes and other proteins, as well as to study the regulation of gene expression. Additionally, 3-CNPA could be used to develop new fluorescent dyes, which could be used in a variety of applications. Finally, 3-CNPA could be used to study the biochemical and physiological effects of various compounds, as well as to study the mechanism of action of these compounds.
Synthesis Methods
3-CNPA is synthesized through a process known as the Knoevenagel condensation. This involves the reaction of an aldehyde or ketone with an amine in the presence of an acid catalyst. The reaction occurs in two steps, with the formation of an imine intermediate, which is then hydrolyzed to form the desired product. The reaction is typically carried out at room temperature, but can also be carried out at higher temperatures.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-carbamoylnaphthalene-1-carboxylic acid involves the conversion of naphthalene to 3-nitronaphthalene, followed by reduction to 3-aminonaphthalene, and subsequent reaction with chloroformic acid and ammonia to form the final product.", "Starting Materials": [ "Naphthalene", "Nitric acid", "Sulfuric acid", "Sodium hydroxide", "Hydrogen gas", "Chloroformic acid", "Ammonia" ], "Reaction": [ "Naphthalene is nitrated using a mixture of nitric acid and sulfuric acid to form 1-nitronaphthalene and 2-nitronaphthalene.", "The mixture is then heated with sodium hydroxide to form 1-amino-3-nitronaphthalene and 2-amino-3-nitronaphthalene.", "The mixture is reduced using hydrogen gas and a palladium catalyst to form 1-amino-3-naphthalene and 2-amino-3-naphthalene.", "1-amino-3-naphthalene is then reacted with chloroformic acid and ammonia to form 3-carbamoylnaphthalene-1-carboxylic acid." ] } | |
CAS RN |
2055888-98-5 |
Molecular Formula |
C12H9NO3 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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